Cas no 2172505-83-6 (5-bromo-3-iodo-1-methanesulfonyl-1H-indole-2-carboxylic acid)

• Product Name: 5-bromo-3-iodo-1-methanesulfonyl-1H-indole-2-carboxylic acid
• CAS No: 2172505-83-6
• MF: C₁₀H₇BrINO₄S
• MW: 444.040353059769
• CID: 5760741
• PubChem ID: 165530065
• Update Time: 2025-05-22

5-bromo-3-iodo-1-methanesulfonyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2172505-83-6
• EN300-1456634
• 5-bromo-3-iodo-1-methanesulfonyl-1H-indole-2-carboxylic acid

• Inchi： 1S/C10H7BrINO4S/c1-18(16,17)13-7-3-2-5(11)4-6(7)8(12)9(13)10(14)15/h2-4H,1H3,(H,14,15)
• InChI Key： DKOUMRYZZLCFBH-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)N(C2C=CC(=CC=21)Br)S(C)(=O)=O

Computed Properties

• Exact Mass: 442.83239g/mol
• Monoisotopic Mass: 442.83239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 84.8Ų

Additional information on 5-bromo-3-iodo-1-methanesulfonyl-1H-indole-2-carboxylic acid

5-Bromo-3-Iodo-1-Methanesulfonyl-1H-Indole-2-Carboxylic Acid: A Comprehensive Overview

5-Bromo-3-Iodo-1-Methanesulfonyl-1H-Indole-2-Carboxylic Acid (CAS No. 2172505-83-6) is a highly specialized organic compound with significant potential in the fields of pharmacology and materials science. This compound, characterized by its unique indole scaffold, has garnered attention due to its versatile functional groups and intriguing chemical properties. The presence of bromine, iodine, and methanesulfonyl groups introduces a high degree of functionality, making it a valuable substrate for various chemical transformations and biological studies.

The indole core of this molecule is a well-known heterocyclic structure that serves as a foundation for numerous bioactive compounds. The substitution pattern in 5-bromo-3-iodo positions adds complexity to the molecule, enhancing its reactivity and specificity in biochemical interactions. Recent studies have highlighted the importance of such substituted indoles in drug discovery, particularly in targeting protein kinases and other enzymes involved in disease pathways.

One of the most notable aspects of 1-methanesulfonyl group is its role as a protecting group in organic synthesis. This functionality not only stabilizes the indole ring during reactions but also facilitates subsequent derivatization steps. The carboxylic acid moiety at position 2 further enhances the compound's versatility, enabling it to participate in peptide coupling reactions and other bioconjugation strategies.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 5-bromo-3-iodo-1-methanesulfonyl-1H-indole-2-carboxylic acid through multi-component reactions and catalytic processes. These methods not only improve yield but also minimize environmental impact, aligning with the principles of green chemistry. Researchers have demonstrated that this compound can be readily incorporated into larger molecular frameworks, making it an ideal building block for complex molecule synthesis.

In terms of biological activity, 5-bromo-3-iodo substitution patterns have been linked to enhanced selectivity towards certain targets. For instance, studies have shown that this compound exhibits potent inhibitory activity against tyrosine kinases, which are critical in cancer signaling pathways. The presence of both bromine and iodine substituents introduces additional electronic effects, further modulating the compound's interaction with biological systems.

The methanesulfonyl group plays a dual role in this molecule: it acts as both a protecting group during synthesis and a potential site for further functionalization. This dual functionality underscores the compound's utility in medicinal chemistry, where precise control over molecular properties is essential for drug development.

From an applications perspective, 5-bromo-3-iodo-1-methanesulfonyl derivatives are being explored for their potential in developing novel therapeutics. Their ability to modulate key cellular processes makes them promising candidates for treating conditions such as cancer, inflammation, and neurodegenerative diseases. Ongoing research is focused on optimizing their pharmacokinetic profiles to enhance bioavailability and reduce toxicity.

In conclusion, 5-bromo-3-iodeo-methanesulfonyl-indole-carboxylic acid represents a cutting-edge compound with immense potential across multiple disciplines. Its unique structure, coupled with recent advances in synthetic methods and biological applications, positions it as a key player in future research and development efforts.